Cas no 2228091-36-7 (methyl 2-amino-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate
• CAS No: 2228091-36-7
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6585918
• PubChem ID: 165822886
• Update Time: 2025-07-22

methyl 2-amino-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate
• 2228091-36-7
• methyl 2-amino-2-[1-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]acetate
• EN300-1832090

• Inchi： 1S/C10H15N3O2/c1-13-6-7(5-12-13)10(3-4-10)8(11)9(14)15-2/h5-6,8H,3-4,11H2,1-2H3
• InChI Key： UHDICANXROZFBI-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=NN(C)C=2)CC1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate

Introduction to Methyl 2-amino-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate (CAS No. 2228091-36-7)

Methyl 2-amino-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate, a compound with the chemical formula C₁₀H₁₄N₂O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of a methyl group, an amino group, and a 1-methyl-1H-pyrazol-4-yl moiety makes it a versatile scaffold for further chemical modifications and biological evaluations.

The CAS number 2228091-36-7 uniquely identifies this compound in scientific literature and databases, facilitating its study and commercialization. Its molecular structure, characterized by a cyclopropyl ring attached to an acetic acid derivative, suggests potential interactions with biological targets. This structural motif is often explored in medicinal chemistry for its ability to modulate enzyme activity and receptor binding.

In recent years, the development of novel therapeutic agents has been heavily influenced by the discovery of new molecular scaffolds. Methyl 2-amino-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate stands out as a promising candidate due to its combination of functional groups that can be tailored for specific pharmacological effects. The pyrazole ring, in particular, is well-documented for its role in drug design, often serving as a key pharmacophore in various therapeutic classes.

Current research in pharmaceutical chemistry emphasizes the importance of heterocyclic compounds due to their diverse biological activities. The methyl-substituted pyrazole moiety in Methyl 2-amino-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate has been investigated for its potential as an intermediate in synthesizing more complex molecules. This compound’s ability to serve as a building block for larger drug candidates makes it valuable in both academic research and industrial drug development.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to construct the desired framework. The cyclopropyl group, while relatively rare in natural products, offers unique steric properties that can influence the compound’s bioavailability and metabolic stability.

Biological evaluation of Methyl 2-amino-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate has revealed intriguing properties that warrant further investigation. Preliminary studies suggest that this compound may exhibit activity against certain enzymatic targets, making it a candidate for treating various diseases. The amino group, for instance, can participate in hydrogen bonding interactions with biological molecules, enhancing binding affinity.

The pharmaceutical industry continually seeks innovative compounds to address unmet medical needs. Methyl 2-amino-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate represents a significant contribution to this effort. Its unique structural features and potential biological activities make it a compelling subject for further research. As synthetic methodologies advance, the accessibility of such specialized compounds will likely increase, accelerating the discovery of new therapeutic agents.

In conclusion, Methyl 2-amino-2-1-(1-methyl-1H-pyrazol-4-y lcyclopropylacetate (CAS No. 2228091-36) is a multifaceted compound with substantial potential in pharmaceutical applications. Its combination of functional groups and structural motifs positions it as a valuable tool for drug discovery and development. Continued research into this compound will likely yield insights that contribute to the advancement of modern medicine.